molecular formula C13H19NO3 B8289966 Ethyl 2-ethoxy-3-(4-aminophenyl)propanoate

Ethyl 2-ethoxy-3-(4-aminophenyl)propanoate

Cat. No. B8289966
M. Wt: 237.29 g/mol
InChI Key: YSMNMUQGLPOPBO-UHFFFAOYSA-N
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Description

Ethyl 2-ethoxy-3-(4-aminophenyl)propanoate is a useful research compound. Its molecular formula is C13H19NO3 and its molecular weight is 237.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C13H19NO3

Molecular Weight

237.29 g/mol

IUPAC Name

ethyl 3-(4-aminophenyl)-2-ethoxypropanoate

InChI

InChI=1S/C13H19NO3/c1-3-16-12(13(15)17-4-2)9-10-5-7-11(14)8-6-10/h5-8,12H,3-4,9,14H2,1-2H3

InChI Key

YSMNMUQGLPOPBO-UHFFFAOYSA-N

Canonical SMILES

CCOC(CC1=CC=C(C=C1)N)C(=O)OCC

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Ethyl 4-nitro-2-ethoxycinnamate obtained in step (i) was hydrogenated using Pd (10%)/C—H2 (60 psi) (11 g) in ethyl acetate (150 ml) at RT and chromatographed using ethyl acetate/hexane to yield the title compound as viscous oil (9.41 g, yield 60%).
Name
Ethyl 4-nitro-2-ethoxycinnamate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
C—H2
Quantity
11 g
Type
reactant
Reaction Step Two
Quantity
150 mL
Type
reactant
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step Four
Yield
60%

Synthesis routes and methods II

Procedure details

Ethyl p-nitro-2-ethoxycinnamate obtained in step (i) was hydrogenated using 10% Pd—C—H2 (60 psi) (11 g) in ethyl acetate (150 mL) at room temperature and chromatographed using ethyl acetate/hexane to yield the title compound as viscous oil (9.41 g, 60%).
Name
Ethyl p-nitro-2-ethoxycinnamate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
150 mL
Type
reactant
Reaction Step Two
Name
Pd—C H2
Quantity
11 g
Type
catalyst
Reaction Step Three
Yield
60%

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